Cas no 88785-04-0 (2-Butanol, 4-bromo-, (2R)-)

2-Butanol, 4-bromo-, (2R)- structure
2-Butanol, 4-bromo-, (2R)- structure
Product Name:2-Butanol, 4-bromo-, (2R)-
CAS No:88785-04-0
MF:C4H9BrO
MW:153.017660856247
CID:621567
PubChem ID:10964709
Update Time:2025-04-19

2-Butanol, 4-bromo-, (2R)- Chemical and Physical Properties

Names and Identifiers

    • 2-Butanol, 4-bromo-, (2R)-
    • 88785-04-0
    • (2R)-4-Bromo-2-butanol
    • MFCD29984758
    • Inchi： 1S/C4H9BrO/c1-4(6)2-3-5/h4,6H,2-3H2,1H3/t4-/m1/s1
    • InChI Key： KHZTWUIVCAAVDC-SCSAIBSYSA-N
    • SMILES： BrCC[C@@H](C)O

Computed Properties

  • Exact Mass: 151.98368g/mol
  • Monoisotopic Mass: 151.98368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 2
  • Complexity: 30.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 20.2Ų

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